Cas no 1804724-69-3 (4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine)

• Product Name: 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine
• CAS No: 1804724-69-3
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• CID: 4858244
• Update Time: 2025-07-18

4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H2BrClF3N/c7-2-1-3(8)12-5(4(2)9)6(10)11/h1,6H
• InChI Key： CGPWFUWMVIXSST-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine

Introduction to 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1804724-69-3)

4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1804724-69-3) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, chlorine, fluorine, and difluoromethyl substituents, which confer it with a wide range of chemical and biological properties. The structural complexity of 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine makes it an attractive candidate for the development of novel therapeutic agents and agrochemicals.

The synthesis of 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine typically involves a multi-step process, starting from readily available starting materials. One common approach involves the bromination of a chlorinated pyridine followed by the introduction of the difluoromethyl group through a suitable fluorination reagent. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In terms of its chemical properties, 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine exhibits high stability under a variety of conditions. The presence of multiple halogen substituents imparts unique reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules. For instance, the bromine atom can be readily substituted with other functional groups via cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely used in the preparation of biologically active compounds and have been instrumental in the development of new drugs.

The biological activity of 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on various enzymes and receptors, making it a promising lead for drug discovery. For example, studies have demonstrated that derivatives of 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine exhibit significant anti-inflammatory and anti-cancer properties. These findings have sparked interest in exploring its potential as a therapeutic agent for treating diseases such as rheumatoid arthritis and certain types of cancer.

In addition to its medicinal applications, 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine has also found use in the agricultural sector. Its ability to inhibit specific enzymes involved in plant growth regulation makes it an effective herbicide and fungicide. Recent studies have focused on optimizing its formulation to enhance its efficacy while minimizing environmental impact. This dual utility underscores the compound's versatility and potential for commercialization.

The safety profile of 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine is another critical aspect that has been extensively evaluated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, appropriate handling and storage practices are essential to ensure safety in both laboratory and industrial settings.

In conclusion, 4-Bromo-6-chloro-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1804724-69-3) represents a valuable addition to the arsenal of chemists and researchers working in medicinal chemistry and pharmaceutical development. Its unique structural features and diverse biological activities make it a promising candidate for further exploration and application in various fields. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.